Cas no 1463441-04-4 (5-bromo-6-chloro-3-methyl-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 5-bromo-6-chloro-3-methyl-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1463441-04-4
• MF: C₈H₆BrClN₂
• MW: 245.5
• MDL: MFCD28130155
• CID: 2135862
• PubChem ID: 119086727
• Update Time: 2024-11-04

5-bromo-6-chloro-3-methyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-3-methyl-1H-Pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-chloro-3-methyl-
• CID 119086727
• CS-0055972
• E79936
• 1463441-04-4
• DA-37715
• PS-16275
• PB40728

• MDL： MFCD28130155
• Inchi： 1S/C8H6BrClN2/c1-4-3-11-8-5(4)2-6(9)7(10)12-8/h2-3H,1H3,(H,11,12)
• InChI Key： KVTCKFGZYJKKIX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)C(C)=CN2)Cl

Computed Properties

• Exact Mass: 243.94029g/mol
• Monoisotopic Mass: 243.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.3

Experimental Properties

• Density: 1.759±0.06 g/cm3(Predicted)
• pka: 12.32±0.40(Predicted)